Cas no 1203036-50-3 (2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide
• CAS No: 1203036-50-3
• MF: C₁₆H₁₉NO₂S₂
• MW: 321.457561731339
• CID: 6039468
• PubChem ID: 30530618
• Update Time: 2025-05-25

2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide
• Benzenesulfonamide, 2,5-dimethyl-N-[[1-(2-thienyl)cyclopropyl]methyl]-
• 2,5-dimethyl-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzenesulfonamide
• 2,5-dimethyl-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide
• SR-01000912547-1
• AKOS024646561
• SR-01000912547
• 1203036-50-3
• F2395-0292
• 2,5-dimethyl-N-[(1-thiophen-2-ylcyclopropyl)methyl]benzenesulfonamide

• Inchi： 1S/C16H19NO2S2/c1-12-5-6-13(2)14(10-12)21(18,19)17-11-16(7-8-16)15-4-3-9-20-15/h3-6,9-10,17H,7-8,11H2,1-2H3
• InChI Key： GAVCGPIFKKGTRO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(C3SC=CC=3)CC2)(=O)=O)=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 321.08572120g/mol
• Monoisotopic Mass: 321.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 481.4±55.0 °C(Predicted)
• pka: 11.66±0.50(Predicted)

Additional information on 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide

Introduction to 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide (CAS No: 1203036-50-3) and Its Emerging Applications in Chemical Biology

2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide, identified by the CAS number 1203036-50-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a thiophene ring and a cyclopropylmethyl group in its molecular structure imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The molecular structure of 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide consists of a benzene core substituted with two methyl groups at the 2- and 5-positions, a sulfonamide functional group at the 1-position, and an N-substituent linked to a cyclopropylmethyl group, which is further attached to a thiophene ring. This complex arrangement of functional groups contributes to the compound's high reactivity and binding affinity towards various biological targets. The sulfonamide moiety is particularly noteworthy, as it has been extensively studied for its ability to interact with enzymes and receptors in biological systems.

Recent advancements in chemical biology have highlighted the importance of sulfonamides as modulators of protein-protein interactions and enzyme inhibition. The structural features of 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide make it an ideal candidate for investigating its potential as an inhibitor or activator of key biological pathways. For instance, studies have shown that sulfonamides can disrupt bacterial cell wall synthesis by inhibiting enzymes such as dihydropteroate synthase (DHPS), which is crucial for bacterial survival. The presence of the thiophene ring in this compound may enhance its ability to interact with specific binding sites on target proteins, potentially leading to more potent and selective biological effects.

In addition to its antimicrobial properties, 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide has shown promise in anticancer research. Sulfonamides have been reported to induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The cyclopropylmethyl group in the molecule may contribute to its ability to disrupt microtubule formation, thereby inhibiting cancer cell division. Furthermore, the thiophene ring has been associated with enhanced bioavailability and metabolic stability, which are critical factors for the development of effective anticancer agents.

The synthesis of 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide involves multiple steps, including the formation of the sulfonamide bond and the introduction of the thiophene and cyclopropylmethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic methods not only facilitate the production of this compound but also provide insights into potential modifications that could enhance its biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide and its biological targets. These studies have revealed that the compound can bind tightly to specific pockets on enzymes and receptors due to its optimized shape and charge distribution. This information has guided medicinal chemists in designing derivatives with improved pharmacokinetic properties.

The pharmacokinetic profile of 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide is another critical aspect that has been extensively evaluated. In preclinical studies, this compound has demonstrated favorable absorption, distribution, metabolism, excretion (ADME) characteristics, which are essential for its potential therapeutic applications. The presence of the sulfonamide group enhances its solubility in water, while the lipophilic nature of the thiophene and cyclopropylmethyl groups aids in membrane penetration. These properties make it a promising candidate for oral administration.

Future research directions for 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide include exploring its potential in treating neurodegenerative diseases such as Alzheimer's disease. Sulfonamides have been reported to inhibit beta-secretase activity, a key enzyme involved in the production of amyloid-beta plaques associated with Alzheimer's pathology. The unique structural features of this compound may provide a new therapeutic strategy for combating neurodegenerative disorders.

In conclusion, 2,5-dimethyl-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide (CAS No: 1203036-50-3) represents a significant advancement in chemical biology due to its multifaceted structural features and promising biological activities. Its potential applications in antimicrobial therapy,cancer treatment,negative regulation neurodegenerative diseases highlight its significance as a lead compound for further research . As our understanding of molecular interactions continues to evolve ,this compound is poised to play a pivotal role in shaping future therapeutic strategies .